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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the core technologies and applications of Perimed instruments in
vascular research. Designed for precision and reliability, Perimed systems offer non-invasive
solutions for detailed assessment of both macro- and microcirculation. This document provides
a technical overview of the primary instrument lines, detailed experimental protocols, and an
examination of the key signaling pathways that can be investigated using this technology.

Core Technologies: Probing Vascular Function

Perimed instruments are built upon two primary, non-invasive technologies for measuring
blood perfusion and tissue oxygenation: Laser Speckle Contrast Imaging (LSCI) and Laser
Doppler Flowmetry combined with Transcutaneous Oxygen Monitoring (TcpO2).

o Laser Speckle Contrast Imaging (LSCI): Employed by the PeriCam PSI series, LSCI
provides real-time, high-resolution imaging of blood perfusion across a tissue surface. When
laser light illuminates the tissue, it creates a random interference pattern known as a
"speckle pattern.” This pattern fluctuates as red blood cells move through the
microvasculature. The PeriCam's sensitive camera captures these fluctuations, and the
degree of blurring in the speckle pattern is quantified to generate a color-coded image
representing blood perfusion in real-time.[1] Because it is a non-contact technology, it is ideal
for sensitive applications such as wound healing, burn assessment, and preclinical models.

[2]
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o Laser Doppler Flowmetry: The foundation of the PeriFlux 6000 series, this technique
measures blood perfusion at a specific point. A laser Doppler probe directs a beam of low-
power laser light into the tissue. When this light hits moving red blood cells, it undergoes a
Doppler shift—a change in frequency.[3] The instrument detects this frequency-shifted light
and calculates blood perfusion based on the concentration and velocity of red blood cells.[3]
This technology is often combined with heat provocation or pressure cuff occlusion to assess

vascular reactivity.

e Transcutaneous Oxygen Monitoring (TcpO2): Frequently integrated with the PeriFlux 6000
system, this method uses Clark-type electrodes placed on the skin to measure the local
partial pressure of oxygen diffusing from the capillaries.[4] This provides a direct measure of
tissue oxygenation, which is critical for assessing wound healing potential and the severity of
peripheral artery disease (PAD).[4][5]

Instrument Specifications

The following tables summarize the key technical specifications for Perimed's main instrument

lines, facilitating comparison for research planning.

Table 1: PeriCam PSI Series - Technical Specifications
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Feature

PeriCam PSI HR (High
Resolution)

PeriCam PSI NR (Normal
Resolution)

Measurement Principle

Laser Speckle Contrast
Imaging (LSCI)

Laser Speckle Contrast
Imaging (LSCI)

Primary Application

Preclinical research, small

animal models

Clinical and research use,

larger surface areas

Working Distance

Fixed: 13 cm

Flexible: 13 cmto 41.5 cm

(with autofocus)

Measurement Area

Upto 2.1 x2.5cm (up to 20 x

24 cm with zoom)

Up to 20 x 24 cm

Spatial Resolution

10 pm/pixel

33 um/pixel (10 um/pixel with

zoom)

Image Acquisition Rate

Up to ~100 images per second

Up to ~100 images per second

Laser

785 nm Near-Infrared (NIR)
measurement laser

785 nm Near-Infrared (NIR)

measurement laser

Key Features

High magnification for detailed

vessel analysis

Continuous autofocus, flexible

positioning[2][6]

Table 2: PeriFlux 6000 Series - Core System

Specifications

© 2025 BenchChem. All rights reserved. 3/14

Tech Support


https://pubmed.ncbi.nlm.nih.gov/32949573/
https://www.perimed-instruments.com/products/pericam-imaging-systems/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Feature

PeriFlux 6000 System

Core Technologies

Laser Doppler, Transcutaneous Oxygen

(TepOy2), Pressure Measurement

Primary Applications

Clinical diagnostics (PAD, DFU), Clinical

Research (Endothelial Function)

Measurement Channels

Configurable for up to 16 channels

Key Measurements

Skin Perfusion Pressure (SPP), Toe/Ankle
Pressure (TBI/ABI), TcpOz, Post-Occlusive
Reactive Hyperemia (PORH), Pulse Volume
Recording (PVR)[5][7]

Probes & Sensors

Thermostatic Laser Doppler probes, Clark-type

TcpO: electrodes, Pressure cuffs

Connectivity

DICOM/HLY for integration with patient

management systems

User Interface

Touchscreen with guided measurement

protocols

Key Experimental Protocols

Perimed instruments are central to several standardized protocols for assessing vascular

function. The methodologies below are commonly used in both clinical research and drug

development.

Post-Occlusive Reactive Hyperemia (PORH)

PORH is a non-invasive method to assess microvascular function and endothelial health. The

test measures the hyperemic response following a brief period of induced ischemia.[8] A

diminished response can be an early indicator of endothelial dysfunction.[1]

Methodology:

o Baseline Measurement: A laser Doppler probe (e.g., from a PeriFlux 6000 system) is placed

on the skin, typically on the forearm or foot dorsum, to record baseline blood perfusion for
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several minutes.

 Arterial Occlusion: A pressure cuff, placed proximally to the probe (e.g., on the upper arm or
thigh), is inflated to a suprasystolic pressure (typically ~200 mmHg or 50 mmHg above
systolic pressure) to completely stop arterial inflow.

» Ischemia: The occlusion is maintained for a standardized period, typically 3 to 5 minutes for
research applications.[8] Perfusion should drop to near zero.

o Cuff Release: The cuff is rapidly deflated.

o Hyperemic Response: The laser Doppler probe records the subsequent sharp increase in
blood perfusion as blood rushes back into the tissue. The peak perfusion, time to peak, and
the total hyperemic area under the curve are key parameters.

o Recovery: Perfusion is monitored as it gradually returns to the baseline level. The recovery
phase may be monitored for several minutes.[8]

Click to download full resolution via product page

Caption: Workflow for Post-Occlusive Reactive Hyperemia (PORH) assessment.

Skin Perfusion Pressure (SPP)

SPP is a microcirculatory measurement used to assess the likelihood of wound healing,
particularly in patients with critical limb ischemia or diabetic foot ulcers.[3] It measures the
pressure at which blood flow returns to the capillaries after occlusion and is not affected by
vascular calcification, which can make ABI measurements unreliable.[9]

Methodology:

o Probe Placement: A laser Doppler SPP probe is affixed to the skin at the site of interest (e.g.,
near a wound on the foot).[10]
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» Cuff Placement: A pressure cuff is placed over the laser Doppler probe.

o Cuff Inflation: The PeriFlux 6000 system inflates the cuff to a pressure sufficient to stop all
microcirculatory blood flow (typically 150-200 mmHg).[11] The laser Doppler reading will
drop to near zero.

o Controlled Deflation: The system then slowly and automatically deflates the cuff at a
controlled rate.

o SPP Determination: The pressure at which the laser Doppler probe first detects the return of
blood flow is recorded as the Skin Perfusion Pressure value in mmHg.[3][11] An SPP value >
40 mmHg is associated with a higher probability of wound healing.[11]

3. Inflate Cuff to

1. Place Laser Doppler
Probe on Skin Occlude Blood Flow

fusion = 4. Slowly Deflate . Detect Return 6. Record Cuff Pressure
Cuff of Perfusion as SPP (mmHg)

Click to download full resolution via product page

Caption: Workflow for Skin Perfusion Pressure (SPP) measurement.

lontophoresis for Drug Delivery Research

lontophoresis is a non-invasive technique that uses a low-level electrical current to deliver
charged drug molecules (ions) through the skin.[12] When combined with Perimed's LSCI or
Laser Doppler instruments, it allows researchers to directly observe and quantify the
microvascular response to transdermally delivered compounds in real-time, making it a
powerful tool for pharmacology and drug development.[12]

Methodology:
e Preparation: The drug to be delivered is prepared in an ionized solution.

o Electrode Placement: A drug-delivery electrode, containing the drug solution, is placed on
the skin over the area of interest. A second, indifferent return electrode is placed elsewhere
on the body to complete the circuit. The polarity of the delivery electrode must match the
charge of the drug ion to ensure repulsion into the skin.
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Baseline Measurement: The PeriCam PSI or a PeriFlux laser Doppler probe is positioned to
measure baseline perfusion in the target area before the current is applied.

Drug Delivery: A low, controlled direct current (e.g., < 0.5 mA/cm?) is applied for a specified
duration. The electrical field drives the charged drug molecules into the skin.

Real-time Monitoring: The Perimed instrument continuously records blood perfusion
throughout the iontophoresis process and during the post-delivery period.

Data Analysis: The change in perfusion from baseline is analyzed to determine the
vasoactive effects of the delivered drug. This allows for the assessment of endothelium-
dependent and -independent vasodilation or vasoconstriction.
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Caption: Workflow for lontophoresis drug delivery studies.

Investigating Vascular Signaling Pathways
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Perimed instruments are powerful tools for studying the functional outcomes of complex
signaling pathways involved in vascular health and disease. By measuring changes in blood
flow and oxygenation, researchers can infer the activity of these pathways in response to
stimuli or therapeutic interventions.

Endothelial Dysfunction and the eNOS/Nitric Oxide
Pathway

Endothelial dysfunction is an early event in the development of atherosclerosis and is
characterized by reduced bioavailability of Nitric Oxide (NO).[7] Endothelial NO synthase
(eNOS) is the key enzyme responsible for producing NO, a potent vasodilator. Provocation
tests like PORH, measured with the PeriFlux 6000, can assess endothelium-dependent
vasodilation, providing a functional readout of the eNOS pathway's integrity.[1][13]

In a healthy endothelium, stimuli such as shear stress from blood flow activate signaling
cascades (e.g., via PI3K/Akt) that phosphorylate and activate eNOS. Activated eNOS converts
L-arginine to L-citrulline, producing NO. NO then diffuses to adjacent vascular smooth muscle
cells, where it activates soluble guanylyl cyclase (sGC), leading to increased cGMP and
ultimately, vasodilation and increased blood flow.[7] In a dysfunctional state, this pathway is
impaired, resulting in a blunted hyperemic response.
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Caption: Simplified eNOS-mediated vasodilation pathway.
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Angiogenesis and the VEGF Signaling Pathway

Angiogenesis, the formation of new blood vessels, is a critical process in development, wound
healing, and cancer.[14] Vascular Endothelial Growth Factor (VEGF) is a primary driver of this
process. The PeriCam PSI is particularly well-suited for studying angiogenesis, as it can
visualize and quantify the formation of new, functional microvasculature over time in preclinical
models like the CAM assay or hindlimb ischemia models.[2][14]

VEGF initiates angiogenesis by binding to its receptor, VEGFRZ2, on endothelial cells. This
binding triggers receptor dimerization and autophosphorylation, activating multiple downstream
signaling cascades. Key pathways include:

o PI3K/Akt Pathway: This pathway promotes endothelial cell survival and proliferation, and
also contributes to eNOS activation, leading to increased NO production which enhances

vascular permeability.[10]

o PLCyYy/PKC/MAPK (ERK) Pathway: This cascade is crucial for stimulating endothelial cell
migration and proliferation, essential steps for forming new vessel sprouts.

The functional outcome of these integrated pathways—increased blood perfusion in newly
formed vessels—is directly measurable with Perimed's imaging systems.
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Caption: Key VEGF signaling pathways in angiogenesis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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